Cas no 1421508-52-2 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide
• CAS No: 1421508-52-2
• MF: C₁₆H₁₆ClNO₅S
• MW: 369.819942474365
• CID: 6439697
• Update Time: 2025-05-20

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-2-chlorobenzenesulfonamide
• Benzenesulfonamide, N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-2-chloro-

• Inchi： 1S/C16H16ClNO5S/c17-12-3-1-2-4-16(12)24(20,21)18-8-7-13(19)11-5-6-14-15(9-11)23-10-22-14/h1-6,9,13,18-19H,7-8,10H2
• InChI Key： JEZBQEMDMNTFBF-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2=CC=C3OCOC3=C2)O)(=O)=O)=CC=CC=C1Cl

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide

Comprehensive Overview of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide (CAS No. 1421508-52-2)

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide (CAS No. 1421508-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure combining a benzodioxole moiety with a chlorobenzene sulfonamide group, making it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its structural resemblance to known bioactive molecules.

The compound's CAS number 1421508-52-2 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent filings. Current studies focus on its physicochemical properties, including solubility in organic solvents, stability under various pH conditions, and potential interactions with biological targets. The presence of both hydrophilic (hydroxypropyl) and lipophilic (benzodioxolyl) components in its structure suggests interesting possibilities for drug design, particularly in enhancing membrane permeability while maintaining aqueous solubility.

In the context of recent scientific trends, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide aligns with growing interest in sulfonamide-based therapeutics, especially for neurological and inflammatory conditions. The benzodioxole component is particularly noteworthy as it appears in several pharmacologically active compounds, suggesting potential applications in developing novel central nervous system (CNS) drugs. Researchers are actively investigating whether this compound's unique structure could offer advantages in blood-brain barrier penetration compared to existing sulfonamide derivatives.

The synthesis of CAS 1421508-52-2 typically involves multi-step organic reactions, with careful attention to protecting group strategies for the hydroxypropyl moiety during sulfonamide formation. Analytical characterization commonly employs techniques such as HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. Recent optimization efforts have focused on improving yield while minimizing byproducts, reflecting the compound's growing importance in medicinal chemistry research.

From a commercial perspective, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide is primarily available as a high-purity reference standard for research purposes. The global market for such specialized intermediates has seen steady growth, driven by increasing investment in drug discovery programs and structure-activity relationship studies. Suppliers typically offer this compound in milligram to gram quantities, with strict quality control to meet the demands of pharmaceutical researchers.

Recent patent literature reveals growing interest in 1421508-52-2 and related structures, particularly for potential applications in neurological disorders and metabolic diseases. The compound's structural features suggest possible activity as a enzyme inhibitor or receptor modulator, though detailed pharmacological data remains proprietary to various research institutions. This aligns with current industry trends toward developing targeted therapies with improved specificity and reduced side effects.

Environmental and safety considerations for CAS 1421508-52-2 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when handling the compound, in line with general precautions for organic sulfonamides. Disposal should comply with local regulations for research chemicals, emphasizing the importance of responsible chemical management in research settings.

The future research directions for N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-2-chlorobenzene-1-sulfonamide may include detailed pharmacokinetic studies and structure-optimization efforts to enhance its potential therapeutic properties. With the pharmaceutical industry's continued focus on small molecule drug development, this compound represents an interesting case study in rational drug design, combining established pharmacophores with innovative structural modifications.

For researchers seeking 1421508-52-2 suppliers or investigating its synthetic applications, current market analysis suggests growing availability from specialized fine chemical manufacturers. The compound's relatively recent introduction means that comprehensive safety data continues to accumulate, with researchers advised to consult the latest literature before experimental work. Its unique combination of structural features ensures ongoing interest from medicinal chemists exploring new bioactive molecule scaffolds.